Cas no 185055-67-8 (Ferroquine)

Ferroquine is a synthetic antimalarial agent belonging to the ferroquine family, a class of organometallic compounds combining a quinoline moiety with a ferrocene group. Its unique structure enhances activity against Plasmodium falciparum, including chloroquine-resistant strains, by disrupting hemozoin formation and inducing oxidative stress in the parasite. Ferroquine exhibits improved pharmacokinetics, with prolonged half-life and enhanced tissue distribution, contributing to its efficacy in single-dose regimens. Preclinical and clinical studies demonstrate its favorable safety profile and reduced risk of resistance development compared to traditional antimalarials. These properties position Ferroquine as a promising candidate for malaria treatment, particularly in regions with high resistance prevalence.
Ferroquine structure
Ferroquine structure
Product Name:Ferroquine
CAS No:185055-67-8
MF:C23H24ClFeN3
MW:433.754765510559
CID:114449
PubChem ID:140118553
Update Time:2025-10-30

Ferroquine Chemical and Physical Properties

Names and Identifiers

    • Ferrocene,1-[[(7-chloro-4-quinolinyl)amino]methyl]-2-[(dimethylamino)methyl]-
    • 7-chloro-N-[[2-[(dimethylamino)methyl]cyclopenta-1,4-dien-1-yl]methyl]quinolin-4-amine,cyclopenta-1,3-diene,iron(2+)
    • FERROQUINE
    • Ferrochloroquine
    • SSR97193
    • 7-Chloro-4-(((2-((dimethylamino)methyl)ferrocenyl)methyl)amino)quinoline
    • SSR 97193
    • 7-chloro-N-[[2-[(dimethylamino)methyl]cyclopenta-2,4-dien-1-yl]methyl]quinolin-4-amine;cyclopenta-1,3-diene;iron(2+)
    • 185055-67-8
    • Ferrocene, 1-(((7-chloro-4-quinolinyl)amino)methyl)-2-((dimethylamino)methyl)-
    • ferroquinum
    • 7-CHLORO-4-(((2-((DIMETHYLAMINO)METHYL)FERROCENYL)METHYL)AMINO)QUINOLONE
    • SSR-97193
    • 8D81JS19ET
    • ferroquina
    • Ferroquine
    • Inchi: 1S/C18H19ClN3.C5H5.Fe/c1-22(2)12-14-5-3-4-13(14)11-21-17-8-9-20-18-10-15(19)6-7-16(17)18;1-2-4-5-3-1;/h3-10H,11-12H2,1-2H3,(H,20,21);1-5H;/q2*-1;+2
    • InChI Key: DDENDDKMBDTHAX-UHFFFAOYSA-N
    • SMILES: [Fe+2].ClC1C=CC2C(C=1)=NC=CC=2NC[C-]1C=CC=C1CN(C)C.[CH-]1C=CC=C1

Computed Properties

  • Exact Mass: 433.10100
  • Monoisotopic Mass: 433.100811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16000
  • LogP: 4.72920

Ferroquine Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Additional information on Ferroquine

Ferroquine: A Promising Antimalarial Agent

Ferroquine, also known as Ferroquine (CAS No. 185055-67-8), is a potent antimalarial compound that has garnered significant attention in the scientific community due to its unique mechanism of action and potential to combat drug-resistant malaria. This compound belongs to the class of 4-aminoquinoline derivatives, which have been historically significant in the treatment of malaria. Ferroquine's development represents a novel approach to addressing the growing challenge of resistance to conventional antimalarials like chloroquine and artemisinin-based therapies.

Ferroquine was first synthesized in the early 2000s as part of a broader effort to discover new antimalarial agents with improved efficacy and reduced toxicity. Its structure incorporates a ferrocene moiety, which is a bicyclic organometallic complex, attached to a quinoline ring. This unique combination not only enhances the compound's stability but also contributes to its potent antimalarial activity. Recent studies have demonstrated that Ferroquine exhibits high potency against both chloroquine-sensitive and -resistant Plasmodium falciparum strains, making it a promising candidate for future therapeutic interventions.

The mechanism of action of Ferroquine involves multiple pathways that target the parasite's life cycle. Unlike traditional quinoline-based antimalarials, which primarily act on the heme polymerization process, Ferroquine has been shown to inhibit the parasite's ability to export heme from the food vacuole, leading to oxidative stress and cell death. Additionally, preclinical studies suggest that Ferroquine may also interfere with the parasite's DNA replication and transcription processes, further enhancing its efficacy.

One of the most significant advantages of Ferroquine is its potential for use in combination therapies. By targeting multiple pathways simultaneously, it can reduce the likelihood of resistance development, a major concern in current malaria treatment regimens. Recent clinical trials have highlighted its favorable pharmacokinetic profile, with excellent bioavailability and minimal toxicity in human subjects. These findings underscore its suitability for both monotherapy and combination therapy applications.

Despite its promising attributes, there are still challenges associated with Ferroquine's development. Issues such as scalability of production and long-term safety profiles need to be addressed before it can be widely adopted in clinical settings. However, ongoing research is focused on optimizing its formulation and delivery systems to enhance its therapeutic potential.

In conclusion, Ferroquine (CAS No. 185055-67-8) represents a significant advancement in antimalarial drug discovery. With its novel mechanism of action, potent efficacy against resistant strains, and favorable safety profile, it holds great promise for addressing the global burden of malaria. As research continues to uncover new insights into its therapeutic potential, Ferroquine stands as a beacon of hope in the fight against this devastating disease.

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